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Compound of Interest

Compound Name: ALS-8112

Cat. No.: B605346

Technical Support Center: RSV L Protein
Mutations and ALS-8112 Resistance

This technical support center provides researchers, scientists, and drug development
professionals with detailed information, troubleshooting guides, and frequently asked questions
regarding the QUAD mutations in the Respiratory Syncytial Virus (RSV) L protein that confer
resistance to the antiviral compound ALS-8112.

Frequently Asked Questions (FAQs)
Q1: What are the specific QUAD mutations in the RSV L
protein associated with ALS-8112 resistance?

The QUAD mutations consist of four specific amino acid substitutions in the RNA-dependent
RNA polymerase (RdRp) domain of the RSV L protein.[1][2][3] These mutations were identified
through in vitro passage of RSV in the presence of ALS-8112.[1] The four mutations are:

e MG628L: Methionine to Leucine at position 628
e A789V: Alanine to Valine at position 789
e L795I: Leucine to Isoleucine at position 795

e |796V: Isoleucine to Valine at position 796
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Three of these mutations (A789V, L795I, 1796V) are located within Motif B of the RdRp domain,
a region critical for nucleotide incorporation.[4][5][6]

Q2: What is the mechanism of action for ALS-8112 and
how do the QUAD mutations confer resistance?

ALS-8112 is a nucleoside analog prodrug that, once inside the cell, is converted into its active
5'-triphosphate metabolite, ALS-8112-TP.[2][4][7][8] This active form acts as a chain terminator
during viral RNA synthesis.[1][2][9] The RSV L protein (polymerase) mistakenly incorporates
ALS-8112-TP instead of the natural cytidine triphosphate (CTP), which halts the extension of
the RNA chain and inhibits viral replication.[1][7]

The QUAD mutations confer resistance by altering the active site of the polymerase. This
change increases the enzyme's ability to discriminate between the natural CTP and the
inhibitor, ALS-8112-TP.[1][2] Specifically, the mutations recognize the 4'-chloromethyl (CICH2)
group on the sugar moiety of ALS-8112-TP, reducing its incorporation efficiency.[1][3] While the
wild-type polymerase readily incorporates the drug, the QUAD mutant polymerase
preferentially selects the natural nucleotide, thus overcoming the inhibitory effect.
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Workflow: Generating QUAD Mutant RSV
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cDNA plasmid (pRSV-WT)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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